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Compound of Interest

Compound Name: Dimethyl Citric acid

Cat. No.: B1656711 Get Quote

This guide provides a detailed comparative analysis of the known isomers of dimethyl citric
acid, focusing on their chemical structures, physicochemical properties, and biological

activities. This document is intended for researchers, scientists, and drug development

professionals interested in the therapeutic potential and chemical applications of these

compounds. While extensive data is available for 1,5-dimethyl citrate, there is a notable

scarcity of published experimental data for the 1,2- and 2,5-dimethyl citrate isomers.

Chemical Structures and Isomerism
Dimethyl citric acid can exist as three constitutional isomers, depending on which two of the

three carboxylic acid groups of citric acid are esterified with methanol. These are:

1,5-Dimethyl Citrate (sym-Dimethyl Citrate): The methyl groups are on the terminal carboxyl

groups.

1,2-Dimethyl Citrate (asym-Dimethyl Citrate): One methyl group is on a terminal carboxyl

group and the other is on the central carboxyl group.

2,5-Dimethyl Citrate (asym-Dimethyl Citrate): Structurally identical to 1,2-dimethyl citrate due

to the symmetry of the parent molecule prior to esterification of the central carboxyl group.

For the purpose of this guide, we will refer to the asymmetric isomer as 1,2-dimethyl citrate.
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Citric acid itself is an achiral molecule as it possesses a plane of symmetry. However, the

esterification pattern in its dimethyl esters can lead to chirality.

1,5-Dimethyl Citrate: This isomer is achiral as it retains a plane of symmetry.

1,2-Dimethyl Citrate: This isomer is chiral at the central carbon atom (C3 of the propane

backbone), which is bonded to four different groups: a hydroxyl group, a carboxymethyl

group, a methoxycarbonylmethyl group, and a carboxylic acid group. Therefore, 1,2-dimethyl

citrate can exist as a pair of enantiomers, (R)-1,2-dimethyl citrate and (S)-1,2-dimethyl

citrate.

The following diagram illustrates the constitutional isomers and the stereoisomerism of 1,2-

dimethyl citrate.
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Caption: Constitutional and stereoisomers of dimethyl citric acid.
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Physicochemical Properties
A summary of the available and predicted physicochemical properties of dimethyl citric acid
isomers is presented below. It is important to note that experimental data for 1,2-dimethyl

citrate is largely unavailable in the reviewed literature.

Property 1,5-Dimethyl Citrate 1,2-Dimethyl Citrate

IUPAC Name

2-hydroxypropane-1,2,3-

tricarboxylic acid 1,3-dimethyl

ester

2-hydroxypropane-1,2,3-

tricarboxylic acid 1,2-dimethyl

ester

Synonyms sym-Dimethyl Citrate asym-Dimethyl Citrate

Molecular Formula C₈H₁₂O₇ C₈H₁₂O₇

Molecular Weight 220.18 g/mol 220.18 g/mol

Appearance White to off-white solid[1] Data not available

Melting Point >115 °C (decomposes)[1] Data not available

Solubility
Soluble in DMSO, slightly

soluble in Methanol[1]
Data not available

pKa (predicted) 3.32 (strongest acidic) Data not available

Biological Activity and Signaling Pathways
Significant research has been conducted on the biological activities of 1,5-dimethyl citrate,

particularly its anti-inflammatory properties. In contrast, there is a lack of published studies on

the biological effects of 1,2-dimethyl citrate.

1,5-Dimethyl Citrate: Anti-inflammatory Activity
1,5-Dimethyl citrate has been shown to exert potent anti-inflammatory effects in macrophage

cell lines.[2] The primary mechanism of action is the suppression of the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria,

activates Toll-like receptor 4 (TLR4) on macrophages. This triggers a signaling cascade that
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leads to the phosphorylation and subsequent degradation of IκBα, the inhibitor of NF-κB. Once

released, NF-κB translocates to the nucleus and induces the transcription of pro-inflammatory

genes, including those for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2),

tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). 1,5-Dimethyl citrate has been

demonstrated to inhibit this pathway, leading to a reduction in the production of these

inflammatory mediators.[2]

The diagram below illustrates the inhibitory effect of 1,5-dimethyl citrate on the NF-κB signaling

pathway.
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Inhibition of NF-κB Signaling by 1,5-Dimethyl Citrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of Dimethyl Citric Acid Isomers
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1656711#comparative-analysis-of-dimethyl-citric-
acid-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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